N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,5-dimethoxybenzamide

• IUPAC Name: 3,5-dimethoxy-N-[2-[4-(2-methylpropylamino)-6-methylsulfanylpyrazolo[3,4-d]pyrimidin-1-yl]ethyl]benzamide
• InChI: InChI=1S/C21H28N6O3S/c1-13(2)11-23-18-17-12-24-27(19(17)26-21(25-18)31-5)7-6-22-20(28)14-8-15(29-3)10-16(9-14)30-4/h8-10,12-13H,6-7,11H2,1-5H3,(H,22,28)(H,23,25,26)
• InChI Key: WRSZYKUCYPNJLK-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CNC1=C2C=NN(C2=NC(=N1)SC)CCNC(=O)C3=CC(=CC(=C3)OC)OC
• Molecular Formula: C21H28N6O3S
• Molecular Weight: 444.6 g/mol

Description

N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,5-dimethoxybenzamide is a useful research compound. Its molecular formula is C21H28N6O3S and its molecular weight is 444.55. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Biological Activity

The compound N-(2-(4-(isobutylamino)-6-(methylthio)-1H-pyrazolo[3,4-d]pyrimidin-1-yl)ethyl)-3,5-dimethoxybenzamide is part of a broader class of chemicals with significant potential in scientific research, specifically within the fields of chemistry and pharmacology. Research has demonstrated the versatility of pyrazolo[3,4-d]pyrimidine derivatives in synthesizing various heterocyclic compounds. For instance, studies have detailed the synthesis of pyrazolo[1,5-a]pyrido[3,4-e]pyrimidine derivatives as potential benzodiazepine receptor ligands, indicating a methodological approach to exploring new therapeutic agents (Bruni et al., 1994). Moreover, these derivatives have been investigated for their anticancer activity, with certain new pyrazolo[3,4-d]pyrimidin-4-one derivatives tested for their efficacy against cancer cell lines, showing promising results in inhibiting tumor growth (Abdellatif et al., 2014).

Anticancer and Anti-Inflammatory Potential

The exploration of pyrazolo[3,4-d]pyrimidine derivatives extends into their anticancer and anti-inflammatory potential. Novel derivatives have been synthesized and evaluated for their activity against specific cancer cell lines and 5-lipoxygenase inhibition, suggesting their utility in designing new therapeutic strategies for cancer and inflammation (Rahmouni et al., 2016). The chemical synthesis and structural elucidation of these compounds are crucial steps in the discovery of new drugs with improved efficacy and safety profiles.

PET Imaging Agents for Tumor Detection

In the realm of diagnostic research, pyrazolo[1,5-a]pyrimidine derivatives have been designed and labeled with fluorine-18, showcasing their potential as PET imaging agents for tumor detection. This research highlights the importance of novel compounds in enhancing the accuracy of cancer diagnostics and providing a non-invasive method to monitor tumor progression and response to treatment (Xu et al., 2011).